Cas no 1512371-68-4 (2,2-difluoro-1-(pyrimidin-4-yl)ethan-1-ol)

• Product Name: 2,2-difluoro-1-(pyrimidin-4-yl)ethan-1-ol
• CAS No: 1512371-68-4
• MF: C₆H₆F₂N₂O
• MW: 160.121448040009
• CID: 6427563
• PubChem ID: 80604511
• Update Time: 2025-06-10

2,2-difluoro-1-(pyrimidin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(pyrimidin-4-yl)ethan-1-ol
• EN300-1928760
• AKOS019170979
• 1512371-68-4

• Inchi： 1S/C6H6F2N2O/c7-6(8)5(11)4-1-2-9-3-10-4/h1-3,5-6,11H
• InChI Key： HVELVOKWWYJQQL-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CN=CN=1)O)F

Computed Properties

• Exact Mass: 160.04481914g/mol
• Monoisotopic Mass: 160.04481914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46Ų

Additional information on 2,2-difluoro-1-(pyrimidin-4-yl)ethan-1-ol

Introduction to 2,2-difluoro-1-(pyrimidin-4-yl)ethan-1-ol (CAS No. 1512371-68-4)

2,2-difluoro-1-(pyrimidin-4-yl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1512371-68-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both fluorine and pyrimidine moieties, which are known for their ability to modulate biological pathways and enhance drug-like properties such as metabolic stability and binding affinity.

The structural framework of 2,2-difluoro-1-(pyrimidin-4-yl)ethan-1-ol consists of a primary alcohol functional group attached to a difluorinated ethyl chain, with the pyrimidine ring positioned at the terminal carbon. This unique arrangement not only contributes to its distinct chemical reactivity but also opens up possibilities for diverse applications in drug discovery and development. The presence of fluorine atoms, in particular, is strategically important as they can influence the electronic properties of the molecule, thereby affecting its interactions with biological targets.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced pharmacokinetic profiles. The fluorine atoms in 2,2-difluoro-1-(pyrimidin-4-yl)ethan-1-ol can improve lipophilicity and reduce metabolic degradation, making it an attractive scaffold for the design of novel therapeutics. Furthermore, the pyrimidine moiety is a common pharmacophore found in many bioactive molecules, including antiviral and anticancer agents. The combination of these features makes 2,2-difluoro-1-(pyrimidin-4-yl)ethan-1-ol a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The pyrimidine ring can serve as a key recognition element for binding to specific biological targets, while the difluorinated ethyl group can enhance solubility and bioavailability. Such structural features are particularly valuable in the design of small-molecule inhibitors that require precise interactions with their intended receptors or enzymes.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and metabolic stabilities of molecules like 2,2-difluoro-1-(pyrimidin-4-yl)ethan-1-ol with greater accuracy. These tools have been instrumental in optimizing drug candidates by identifying structural modifications that can improve their pharmacological properties. For instance, virtual screening studies have shown that subtle changes in the position or type of substituents can significantly enhance binding interactions with therapeutic targets.

The synthesis of 2,2-difluoro-1-(pyrimidin-4-yl)ethan-1-ol presents unique challenges due to the sensitivity of the fluorine atoms and the need for precise functional group transformations. However, recent methodologies have made it more feasible to construct such complex molecules efficiently. Transition-metal-catalyzed reactions, for example, have provided new pathways for introducing fluorine substituents into organic frameworks while maintaining high selectivity and yield.

Another area where 2,2-difluoro-1-(pyrimidin-4-ylolethanenol) shows promise is in its potential use as an intermediate in the synthesis of more complex pharmaceuticals. The availability of this building block allows chemists to explore diverse structural motifs without having to start from scratch. This modular approach not only accelerates the drug discovery process but also reduces costs associated with synthetic routes.

The biological activity of 2,2-difluoro-l-pyrimidinylolethanen-l-alcohol has been investigated in several preclinical studies. While these investigations are still in their early stages, preliminary results suggest that this compound exhibits interesting pharmacological effects that could be exploited for therapeutic purposes. For instance, it has shown potential as an inhibitor of certain kinases that are implicated in cancer progression. Additionally, its ability to interact with nucleic acid-binding proteins makes it a candidate for antiviral applications.

The future prospects for 2,2-difluoro-l-pyrimidinylolethanen-l-alcohol are promising as more research is conducted into its properties and applications. As computational methods continue to improve and synthetic techniques become more refined, it is likely that this compound will find broader utility in both academic research and industrial drug development. Collaborative efforts between chemists and biologists will be essential to fully realize its potential as a therapeutic agent.